Cas no 735351-82-3 (2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 735351-82-3
• MF: C₁₆H₁₄BrNO
• MW: 316.19246339798
• CID: 2800579
• PubChem ID: 53414278
• Update Time: 2025-04-21

2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• LXNIEPLSZBWFHV-UHFFFAOYSA-N
• DTXSID80696824
• 2-BENZYL-6-BROMO-3,4-DIHYDROISOQUINOLIN-1(2H)-ONE
• DB-122016
• 2-benzyl-6-bromo-3,4-dihydro-2H-isoquinolin-1-one
• 735351-82-3
• SCHEMBL5946784
• 2-Benzyl-6-bromo-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C16H14BrNO/c17-14-6-7-15-13(10-14)8-9-18(16(15)19)11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2
• InChI Key： LXNIEPLSZBWFHV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N(CC3C=CC=CC=3)CCC=2C=1)=O

Computed Properties

• Exact Mass: 315.02588Da
• Monoisotopic Mass: 315.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų